Cas no 1219903-36-2 (1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1219903-36-2
• MF: C₁₉H₁₇N₇O₂S
• MW: 407.448981046677
• CID: 6260327
• PubChem ID: 49675775
• Update Time: 2025-10-18

1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• VU0644997-1
• 1219903-36-2
• (3-(1H-tetrazol-1-yl)phenyl)(3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• [3-(tetrazol-1-yl)phenyl]-[3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl]-3-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024510828
• F5490-0352

• Inchi： 1S/C19H17N7O2S/c27-19(13-4-1-6-15(10-13)26-12-20-23-24-26)25-8-2-5-14(11-25)17-21-22-18(28-17)16-7-3-9-29-16/h1,3-4,6-7,9-10,12,14H,2,5,8,11H2
• InChI Key： WGIKDJBJFXZXJQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(C2CN(C(C3C=CC=C(C=3)N3C=NN=N3)=O)CCC2)O1

Computed Properties

• Exact Mass: 407.11644398g/mol
• Monoisotopic Mass: 407.11644398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Research Brief on 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1219903-36-2)

The compound 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1219903-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of inflammatory and metabolic disorders. The presence of both tetrazole and oxadiazole moieties in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing promising interactions with key enzymes and receptors involved in disease pathways.

One of the most notable findings is the compound's efficacy in preclinical models of type 2 diabetes and obesity. Studies have demonstrated its ability to enhance insulin sensitivity and reduce adipose tissue inflammation, suggesting potential applications in metabolic syndrome management. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing a solid foundation for further development.

Despite these promising results, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its therapeutic index and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-3-(1H-1,2,3,4-tetrazol-1-yl)benzoyl-3-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a promising candidate for further investigation in the treatment of metabolic and inflammatory diseases. Its unique chemical structure and demonstrated biological activity warrant continued exploration, with the potential to yield novel therapeutic agents in the near future.